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Compound of Interest

Compound Name: Palladium nitrate

Cat. No.: B167615 Get Quote

Palladium (II) nitrate dihydrate is an inorganic compound that serves as a crucial precursor and

catalyst in various chemical syntheses. This guide provides an in-depth overview of its

fundamental chemical properties, a common synthetic protocol, and its role in catalytic

processes, tailored for researchers, scientists, and professionals in drug development.

Core Chemical Properties
Palladium (II) nitrate dihydrate is a red-brown, deliquescent solid that is soluble in water and

dilute nitric acid.[1][2][3] The key quantitative properties of this compound are summarized in

the table below.

Property Value

Chemical Formula Pd(NO₃)₂ · 2H₂O[2][4][5]

Molecular Weight 266.46 g/mol [4][6]

Hill Formula N₂O₆Pd * 2 H₂O[5]

Appearance Red-brown crystalline solid[1][2]

Solubility Soluble in water and nitric acid[1][3]
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A common method for the laboratory synthesis of hydrated palladium nitrate involves the

reaction of palladium oxide hydrate with dilute nitric acid, followed by crystallization.[7]

Materials:

Palladium oxide hydrate (PdO·nH₂O)

Dilute nitric acid (HNO₃)

Distilled water

Crystallizing dish

Heating plate

Filtration apparatus

Procedure:

Dissolution: In a fume hood, carefully add palladium oxide hydrate to a beaker containing

dilute nitric acid. The mixture is gently warmed and stirred until the palladium oxide hydrate is

completely dissolved, forming a solution of palladium (II) nitrate.

Concentration: The resulting solution is then heated to evaporate excess solvent and

concentrate the palladium (II) nitrate.

Crystallization: The concentrated solution is allowed to cool slowly in a crystallizing dish. As

the solution cools, yellow-brown deliquescent prisms of palladium (II) nitrate dihydrate will

crystallize.[7]

Isolation: The crystals are isolated from the mother liquor by filtration.

Drying: The collected crystals are carefully dried to remove any residual solvent. Due to the

deliquescent nature of the product, drying should be conducted in a controlled environment,

such as a desiccator.
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Palladium (II) nitrate is a versatile catalyst and precursor for the synthesis of other palladium

catalysts.[1] For instance, it is used to catalyze the conversion of alkenes to dinitrate esters.[2]

[7] The pyrolysis of palladium (II) nitrate dihydrate yields palladium oxide, a critical component

in many catalytic systems.[2]

Below is a diagram illustrating the logical workflow from the synthesis of palladium (II) nitrate

dihydrate to its application as a catalyst precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b167615?utm_src=pdf-custom-synthesis
https://www.uyanchem.com/Palladium-nitrate-Palladium-II-nitrate-dihydrate-CAS-32916-07-7-pd44312933.html
https://www.uyanchem.com/Palladium-nitrate-Palladium-II-nitrate-dihydrate-CAS-32916-07-7-pd44312933.html
https://www.himedialabs.com/us/grm4415-palladium-ii-nitrate-dihydrate.html
https://labsolu.ca/product/palladium-nitrate-dihydrate/
https://www.sigmaaldrich.com/GB/en/product/aldrich/76070
https://www.merckmillipore.com/SG/en/product/PalladiumII-nitrate-dihydrate-400-0-Pd,MDA_CHEM-814573
https://www.chemsrc.com/en/cas/32916-07-7_331965.html
https://en.wikipedia.org/wiki/Palladium(II)_nitrate
https://www.benchchem.com/product/b167615#palladium-nitrate-dihydrate-formula-and-molecular-weight
https://www.benchchem.com/product/b167615#palladium-nitrate-dihydrate-formula-and-molecular-weight
https://www.benchchem.com/product/b167615#palladium-nitrate-dihydrate-formula-and-molecular-weight
https://www.benchchem.com/product/b167615#palladium-nitrate-dihydrate-formula-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167615?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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